Cas no 73216-27-0 (5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 73216-27-0
• MF: C₁₇H₁₆ClN₃O₂S
• MW: 361.845841407776
• CID: 3057642
• PubChem ID: 16460976
• Update Time: 2025-08-05

5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxymethyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 5-[(4-chlorophenoxy)methyl]-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• G35972
• CS-0222167
• AKOS000268508
• 73216-27-0
• YCA21627
• 3-[(4-chlorophenoxy)methyl]-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• STL227769
• EN300-110579

• Inchi： 1S/C17H16ClN3O2S/c1-2-22-14-9-5-13(6-10-14)21-16(19-20-17(21)24)11-23-15-7-3-12(18)4-8-15/h3-10H,2,11H2,1H3,(H,20,24)
• InChI Key： DCEVOGDKJPIIDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NNC(N1C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 361.0651756Da
• Monoisotopic Mass: 361.0651756Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.2Ų

Additional information on 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 73216-27-0)

5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 73216-27-0, belongs to the triazole class of molecules, which are well-known for their diverse applications in medicinal chemistry. The presence of both chlorophenyl and ethoxyphenyl substituents in its structure contributes to its complex pharmacophoric features, making it a promising candidate for further investigation.

The triazole ring in this molecule is a key structural feature that influences its reactivity and interaction with biological targets. Triazoles are known for their stability and ability to form hydrogen bonds, which makes them valuable in the design of drugs targeting various diseases. The thiol group at the 3-position of the triazole ring further enhances its potential as a bioactive molecule by providing a nucleophilic site for interaction with biological systems.

In recent years, there has been a growing interest in the development of novel compounds with triazole cores due to their demonstrated efficacy in inhibiting various enzymatic and non-enzymatic targets. For instance, studies have shown that triazole derivatives can exhibit potent activity against pathogens and inflammatory conditions. The specific arrangement of substituents in 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol may contribute to its ability to modulate biological pathways involved in these conditions.

The chlorophenyl moiety is particularly noteworthy as it is often associated with enhanced binding affinity to biological receptors. This substituent can improve the compound's solubility and metabolic stability, which are critical factors for drug development. Similarly, the ethoxyphenyl group adds another layer of complexity to the molecule's interactions, potentially influencing its pharmacokinetic properties and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol may interact with proteins involved in inflammatory responses and microbial infections. These findings align with the increasing interest in designing molecules that can disrupt pathogenic mechanisms without causing significant side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiol group at the 3-position of the triazole ring is particularly challenging due to its reactivity. However, modern synthetic techniques have made it possible to achieve this transformation efficiently while maintaining the integrity of other functional groups.

In terms of potential applications, 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol shows promise as a lead compound for further drug development. Its unique structural features make it a versatile scaffold that can be modified to target different therapeutic areas. For example, modifications at the chlorophenyl or ethoxyphenyl positions could alter its biological profile, allowing researchers to fine-tune its activity against specific disease targets.

Current research is focused on understanding how this compound interacts with cellular machinery at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its binding mode with potential targets. These structural insights are crucial for designing next-generation analogs with improved efficacy and selectivity.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The triazole scaffold has been particularly successful in this regard, with numerous derivatives having entered clinical trials over the years. The unique combination of substituents in 5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol positions it as a valuable asset in this ongoing effort.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these processes effectively. The development of new synthetic methodologies and computational tools has accelerated this process significantly. Researchers are now able to explore complex molecular architectures with greater confidence than ever before.

In conclusion,5-(4-chlorophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 73216-27) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features and potential biological activities make it a compelling candidate for further study and development into novel therapeutic agents.